Cas no 69672-40-8 (alpha-fluoromethylhistamine)

alpha-fluoromethylhistamine structure
alpha-fluoromethylhistamine structure
Product Name:alpha-fluoromethylhistamine
CAS No:69672-40-8
MF:C6H10FN3
MW:143.162104129791
CID:973990
PubChem ID:125784
Update Time:2025-04-19

alpha-fluoromethylhistamine Chemical and Physical Properties

Names and Identifiers

    • alpha-fluoromethylhistamine
    • (S)-1-Fluoro-3-(1H-imidazol-4-yl)propan-2-amine
    • DTXSID80989824
    • 1H-Imidazole-4-ethanamine, alpha-(fluoromethyl)-, (S)-
    • 1-fluoro-3-(1H-imidazol-5-yl)propan-2-amine
    • SCHEMBL11083019
    • 69672-40-8
    • Inchi: 1S/C6H10FN3/c7-2-5(8)1-6-3-9-4-10-6/h3-5H,1-2,8H2,(H,9,10)/t5-/m0/s1
    • InChI Key: HQJBDGCXJPRBDP-YFKPBYRVSA-N
    • SMILES: FC[C@H](CC1=CN=CN1)N

Computed Properties

  • Exact Mass: 143.086
  • Monoisotopic Mass: 143.08587549g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 99
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 54.7Ų

Experimental Properties

  • PSA: 54.7
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